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Compound of Interest

Compound Name: Ethyl stearate-d35

Cat. No.: B572381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical state and appearance

of Ethyl stearate-d35. Due to the limited availability of specific experimental data for the

deuterated form, this report primarily relies on the well-documented properties of its non-

deuterated counterpart, Ethyl stearate. It is important to note that while the physical properties

of isotopically labeled compounds are generally very similar to their non-labeled analogues,

minor variations may exist.

Physical State and Appearance
Ethyl stearate-d35 is expected to present as a solid at or below room temperature. Its

appearance is consistently described as a white to off-white crystalline solid or powder.[1]

Above its melting point, it transforms into a clear, colorless to pale yellow, oily liquid. The

physical form can also be influenced by the purity of the substance.

While specific data for Ethyl stearate-d35 is scarce, information for the closely related Ethyl

stearate-d5 indicates a solid form with a white to off-white color. This further supports the

expected physical characteristics of Ethyl stearate-d35.

Quantitative Physical Data
The following table summarizes the key physical properties of non-deuterated Ethyl stearate.

These values are considered to be a close approximation for Ethyl stearate-d35.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b572381?utm_src=pdf-interest
https://www.benchchem.com/product/b572381?utm_src=pdf-body
https://www.benchchem.com/product/b572381?utm_src=pdf-body
https://www.medchemexpress.com/ethyl-stearate.html
https://www.benchchem.com/product/b572381?utm_src=pdf-body
https://www.benchchem.com/product/b572381?utm_src=pdf-body
https://www.benchchem.com/product/b572381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

Physical State Solid at ≤ 25°C -

Appearance
White to off-white powder or

crystalline solid
-

Melting Point 33 - 38 °C (91.4 - 100.4 °F)
A melting point of 33.4 °C has

also been reported.[2][3][4]

Boiling Point
213 - 215 °C (415.4 - 419 °F)

at 15 mmHg
-

Form Waxy solid [5]

Experimental Protocols
Determination of Physical State and Appearance
Objective: To visually inspect and record the physical state (solid, liquid, gas) and appearance

(color, form) of Ethyl stearate-d35 at ambient temperature.

Methodology:

A sample of Ethyl stearate-d35 is placed on a clean, dry watch glass or in a transparent

container.

The observation is conducted under standard laboratory conditions (approximately 25°C and

1 atm).

The physical state is recorded.

The color and form (e.g., crystalline, powder, waxy solid) are observed and documented.

Melting Point Determination (Capillary Method)
Objective: To determine the melting point range of Ethyl stearate-d35.

Methodology:
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A small, dry sample of Ethyl stearate-d35 is finely powdered.

The powdered sample is packed into a capillary melting point tube to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end of

the melting range.

Logical Relationship of Physical Properties
The physical state of Ethyl stearate-d35 is directly dependent on its melting point. Below this

temperature, it exists as a solid, and above it, as a liquid. The appearance is a qualitative

descriptor of its solid or liquid form.
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Relationship of Physical Properties of Ethyl Stearate-d35
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b572381#physical-state-and-appearance-of-ethyl-
stearate-d35]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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